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Compound of Interest

Compound Name: 1,3-Bis(4-aminophenoxy)benzene

Cat. No.: B160649 Get Quote

An In-depth Technical Guide to 1,3-Bis(4-aminophenoxy)benzene

Introduction
1,3-Bis(4-aminophenoxy)benzene, also known as Resorcinol Bis(4-aminophenyl) Ether, is an

aromatic diamine that serves as a crucial monomer in the synthesis of high-performance

polymers such as polyimides and poly(ether ether ketone amide)s.[1][2][3] Its chemical

structure imparts excellent thermal stability and mechanical strength to the resulting polymers,

making them suitable for demanding applications in the aerospace, electronics, and automotive

industries.[3][4] This guide provides a comprehensive overview of the key chemical properties,

synthesis, and applications of 1,3-Bis(4-aminophenoxy)benzene.

Chemical Properties and Formula
The fundamental chemical and physical properties of 1,3-Bis(4-aminophenoxy)benzene are

summarized below. This compound is a solid at room temperature, appearing as a white to

brown crystalline powder.[5][6] It is soluble in organic solvents such as acetonitrile and

methanol.[7][8]
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Property Value Reference(s)

Molecular Formula C₁₈H₁₆N₂O₂ [5][6][9]

Molecular Weight 292.34 g/mol [5][6][9]

CAS Number 2479-46-1 [5][6][9]

Appearance
White to Brown Powder to

Crystal
[5][6]

Melting Point 116 °C [5]

Purity >98.0% (GC) [5][6]

Synonyms
Resorcinol Bis(4-aminophenyl)

Ether; TPE-R
[5][6]

Experimental Protocols
Synthesis of 1,3-Bis(4-aminophenoxy)benzene
A general and widely cited method for the synthesis of 1,3-Bis(4-aminophenoxy)benzene
involves the reduction of its dinitro precursor, 1,3-bis(4-nitrophenoxy)benzene.[2][8]

Materials:

1,3-bis(4-nitrophenoxy)benzene

10% Palladium on activated carbon (Pd/C)

Methanol

Hydrogen gas

Dichloromethane

Brine

Anhydrous sodium sulfate
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Procedure:

A mixture of 1,3-bis(4-nitrophenoxy)benzene (5.1 mmol) and 10% Pd/C in methanol is

prepared in a reaction vessel.[2][8]

The mixture is subjected to a hydrogen atmosphere and stirred at room temperature

overnight.[2][8]

Upon completion of the reaction, the mixture is filtered to remove the Pd/C catalyst.[2][8]

Water is added to the filtrate, and the product is extracted with dichloromethane.[2][8]

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and concentrated under reduced pressure.[2][8]

The crude product is then purified by column chromatography to yield 1,3-bis(4-
aminophenoxy)benzene as a brown solid.[2][8]

Synthesis Pathway
The synthesis of 1,3-Bis(4-aminophenoxy)benzene from its dinitro precursor via catalytic

hydrogenation is a critical process for producing this valuable monomer. The following diagram

illustrates the key steps of this chemical transformation.

1,3-Bis(4-nitrophenoxy)benzene
(Starting Material)

Catalytic Hydrogenation
(Reduction Reaction)

H₂ (Hydrogen Gas)
10% Pd/C (Catalyst)
Methanol (Solvent)

Reaction Mixture Filtration
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Separated

Extraction with
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Filtrate

Column Chromatography
(Purification)

Crude Product 1,3-Bis(4-aminophenoxy)benzene
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Caption: Synthesis workflow for 1,3-Bis(4-aminophenoxy)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b160649?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-1-3-bis-4-4-aminophenoxy-benzoyl-benzene-XIV_fig1_338393558
https://m.chemicalbook.com/ProductChemicalPropertiesCB5687981_EN.htm
https://www.sphericalinsights.com/blogs/discover-top-50-companies-in-1-3-bis-4-aminophenoxy-benzene-market-global-share-market-size-revenue-report-2024-2035
https://www.sphericalinsights.com/blogs/discover-top-50-companies-in-1-3-bis-4-aminophenoxy-benzene-market-global-share-market-size-revenue-report-2024-2035
https://www.futuremarketreport.com/public/industry-report/13-bis4-aminophenoxybenzene-cas-2479-46-1-market
https://www.futuremarketreport.com/public/industry-report/13-bis4-aminophenoxybenzene-cas-2479-46-1-market
https://www.alfa-chemistry.com/product/bis-aminophenoxy-benzene-cas-2479-46-1-445352.html
https://cymitquimica.com/products/3B-B1680/13-bis4-aminophenoxybenzene/
https://www.spectrumchemical.com/cas/2479-46-1
https://www.chemicalbook.com/synthesis/1-3-bis-4-aminophenoxy-benzene.htm
https://www.chemscene.com/product/2479-46-1.html
https://www.benchchem.com/product/b160649#1-3-bis-4-aminophenoxy-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b160649#1-3-bis-4-aminophenoxy-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b160649#1-3-bis-4-aminophenoxy-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b160649#1-3-bis-4-aminophenoxy-benzene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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